4-cyano-N-(3,5-dimethylphenyl)benzamide

• IUPAC Name: 4-cyano-N-(3,5-dimethylphenyl)benzamide
• InChI: InChI=1S/C16H14N2O/c1-11-7-12(2)9-15(8-11)18-16(19)14-5-3-13(10-17)4-6-14/h3-9H,1-2H3,(H,18,19)
• InChI Key: MLFNHCWFMPKMQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=CC=C(C=C2)C#N)C
• Molecular Formula: C16H14N2O
• DSSTOX Substance ID: DTXSID00369023
• Molecular Weight: 250.29 g/mol
• CAS RN: 476296-31-8

Description

4-Cyano-N-(3,5-dimethylphenyl)benzamide, also known as 4-Cyano-N-phenylbenzamide or 4-CN-PBA, is a versatile organic compound that has been widely studied for its various applications in scientific research. It is a white, crystalline solid with a molecular weight of 223.24 g/mol, and a melting point of 98–100 °C. 4-CN-PBA has been used in a variety of laboratory experiments and scientific research applications, including as a reagent in organic synthesis, an inhibitor of enzymes, and an inhibitor of protein-protein interactions.

Scientific Research Applications

Anticonvulsant Properties

4-Cyano-N-(3,5-Dimethylphenyl)benzamide and its derivatives have been extensively investigated for their anticonvulsant properties. Studies have shown that these compounds, including Ameltolide® and LY201116, are potent in various anticonvulsant models. For instance, some derivatives were found to be superior to phenytoin in the maximal electroshock seizure test, indicating their potential effectiveness in managing seizures (Afolabi & Okolie, 2013); (Lambert et al., 1995); (Clark CR, 1988).

Pharmacokinetics and Metabolism

The pharmacokinetics and metabolism of this compound have been the subject of research, highlighting how the compound is processed in the body. Studies indicate the compound undergoes N-acetylation forming various metabolites, which is crucial in understanding its therapeutic effects and potential uses (Dockens et al., 1987); (Potts et al., 1989).

Chemical Synthesis and Modification

Research on this compound also involves its chemical synthesis and modification to enhance its properties. For instance, studies have synthesized various analogues and derivatives to investigate their efficacy and potential applications in different fields (Younes et al., 2020); (Hirano et al., 2012).

Therapeutic Potential Beyond Anticonvulsant Activity

While the primary focus has been on its anticonvulsant properties, there are studies exploring other potential therapeutic uses. This includes research into its effects on various biological systems and its interaction with different biochemical pathways, indicating the broader scope of its applicability (Robertson et al., 1987); (Afolabi et al., 2012).